Cas no 21197-51-3 (6-tert-butyloctahydrocoumarin)

• Product Name: 6-tert-butyloctahydrocoumarin
• CAS No: 21197-51-3
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 911303
• PubChem ID: 89466
• Update Time: 2025-04-19

6-tert-butyloctahydrocoumarin Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyloctahydrocoumarin
• 6-tert-butyl-3,4,4a,5,6,7,8,8a-octahydrochromen-2-one
• 6-tert-butyloctahydro-2H-chromen-2-one
• 6-(tert-Butyl)octahydro-2H-chromen-2-one
• NS00051780
• IPKVISRDFCIXEA-UHFFFAOYSA-N
• 6-tert-Butyloctahydro-2H-1-benzopyran-2-one
• 21197-51-3
• DTXSID80943527
• EINECS 244-265-2

• Inchi： 1S/C13H22O2/c1-13(2,3)10-5-6-11-9(8-10)4-7-12(14)15-11/h9-11H,4-8H2,1-3H3
• InChI Key： IPKVISRDFCIXEA-UHFFFAOYSA-N
• SMILES： O1C(CCC2C1CCC(C(C)(C)C)C2)=O

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans